Cas no 2649055-46-7 ({8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol)

• Product Name: {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol
• CAS No: 2649055-46-7
• MF: C₉H₁₂F₂O
• MW: 174.187789916992
• MDL: MFCD32668202
• CID: 5680891
• PubChem ID: 146155619
• Update Time: 2025-08-05

{8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {8,8-difluorotricyclo[3.2.1.0,2,7]octan-1-yl}methanol
• EN300-26632235
• 2649055-46-7
• (8,8-Difluorotricyclo[3.2.1.02,7]octan-1-yl)methanol
• {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol

• MDL： MFCD32668202
• Inchi： 1S/C9H12F2O/c10-9(11)5-1-2-6-7(3-5)8(6,9)4-12/h5-7,12H,1-4H2
• InChI Key： JBVNYLXQKGCROP-UHFFFAOYSA-N
• SMILES： FC1(C2CCC3C(C2)C31CO)F

Computed Properties

• Exact Mass: 174.08562133g/mol
• Monoisotopic Mass: 174.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol

Introduction to {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol (CAS No. 2649055-46-7)

{8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2649055-46-7, belongs to a class of tricyclic molecules that exhibit distinct chemical and biological characteristics. The presence of fluorine atoms in its structure enhances its reactivity and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol consists of a tricyclic framework with a hydroxymethyl substituent at the 1-position and two fluorine atoms at the 8-position. This configuration imparts a high degree of rigidity to the molecule, which is advantageous for designing drugs with specific binding affinities and metabolic stability. The compound's ability to undergo selective modifications at various positions makes it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol exemplifies this trend by incorporating fluorine atoms into its structure, which can improve the pharmacokinetic properties of derived compounds. Studies have shown that fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby extending the half-life of therapeutic agents.

The synthesis of {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol involves a multi-step process that requires precise control over reaction conditions and reagent selection. The tricyclic core is typically constructed through cyclization reactions, followed by functional group transformations to introduce the hydroxymethyl and fluorine substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

One of the most compelling applications of {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol is in the field of drug discovery and development. Researchers have utilized this compound as a precursor for synthesizing novel inhibitors targeting various biological pathways. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation responses. The rigid tricyclic scaffold provides a stable platform for designing molecules with optimized binding interactions.

The pharmacological potential of {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol has been explored in several preclinical studies conducted by leading research institutions worldwide. These studies have highlighted its role as a key intermediate in developing next-generation therapeutics that address unmet medical needs. The compound's unique structural features allow for fine-tuning its properties to achieve desired pharmacological effects while minimizing side reactions.

From a materials science perspective, {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol has been investigated for its potential applications in advanced polymers and coatings due to its thermal stability and chemical resistance properties. The presence of fluorine atoms enhances the material's durability under harsh conditions, making it suitable for use in high-performance industrial applications.

The future prospects for {8,8-difluorotricyclo3.2.1.0,2,7octan-1-yl}methanol are promising as ongoing research continues to uncover new synthetic pathways and applications for this versatile compound。 Collaborative efforts between academia and industry are expected to drive further innovation in this field， leading to the development of novel drugs and materials with significant societal benefits。